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Compound of Interest

Compound Name: 4-Methyl Estradiol 17-Valerate

CAS No.: 1359847-37-2

Cat. No.: B588951

Get Quote

Executive Summary
In the high-precision synthesis of steroid APIs, Estradiol Valerate Impurity D (CAS 1359847-37-

2) represents a significant critical quality attribute (CQA). Chemically identified as 4-

Methylestradiol 17-valerate, this substance is distinct from common oxidative degradants (such

as 6-hydroxy impurities) due to the alkylation at the C4 position of the steroid A-ring.

Its presence is typically indicative of upstream starting material impurities rather than

downstream instability. Because steric modification at the C4 position can significantly alter

receptor binding affinity and metabolic clearance (preventing catechol formation at C4), this

impurity requires rigorous control under ICH Q3A(R2) guidelines. This guide provides a self-

validating analytical framework for its detection and quantification.

Chemical Identity & Properties
The following data consolidates the physicochemical profile of Impurity D. This table serves as

the primary reference for certificate of analysis (CoA) generation.
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Table 1: Physicochemical Profile
Property Specification

Common Name Estradiol Valerate Impurity D (EP/USP)

Chemical Name
3-Hydroxy-4-methylestra-1,3,5(10)-trien-17β-yl

pentanoate

CAS Number 1359847-37-2

Molecular Formula C₂₄H₃₄O₃

Molecular Weight 370.53 g/mol

Monoisotopic Mass 370.2508 Da

Structure Type Steroid Ester (Alkylated A-ring)

Solubility
Soluble in Acetonitrile, Methanol, DMSO;

Insoluble in Water

Appearance Off-white to pale yellow solid

Structural Visualization
The following diagram illustrates the core steroid backbone and the critical C4-methylation site

that distinguishes this impurity from the API.
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Figure 1: Schematic representation of the C4-methyl modification distinguishing Impurity D

from Estradiol Valerate.

Formation & Origin Analysis
Understanding the origin of Impurity D is vital for root-cause analysis (RCA) in manufacturing.

Unlike oxidative degradants (e.g., Impurity C or J), Impurity D is process-related.

Mechanism of Formation
The C4-methyl group is difficult to introduce inadvertently during the final esterification of

Estradiol. Therefore, the presence of Impurity D almost invariably points to methylated

impurities in the starting material (Estrone or Estradiol).

Precursor Contamination: If the starting material (Estradiol) contains 4-methylestradiol, the

subsequent valeration step (esterification with valeric anhydride/chloride) will convert this

contaminant directly into Impurity D.

Synthesis Pathway:

Reaction: 4-Methylestradiol + Valeryl Chloride

4-Methylestradiol 17-valerate (Impurity D).

Kinetics: The reaction rate is comparable to the API, making purification by

recrystallization difficult due to structural similarity.

Analytical Strategy: Detection & Control
To ensure patient safety and regulatory compliance, a validated HPLC method is required. The

method below utilizes Reverse Phase Chromatography (RP-HPLC) with UV detection,

optimized to resolve the methylated impurity from the main peak.

Experimental Protocol: HPLC-UV Method
Objective: Quantify Impurity D at levels

0.05% relative to the API.
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1. Chromatographic Conditions
Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18),

.

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH 2.5).

Mobile Phase B: Acetonitrile (HPLC Grade).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV @ 220 nm (Ester/Aromatic absorption) and 280 nm (Specific for Phenolic A-

ring).

Injection Volume: 10

L.

2. Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B

0.0 60 40

15.0 10 90

20.0 10 90

21.0 60 40

25.0 60 40

3. Sample Preparation
Diluent: Acetonitrile:Water (50:50).

Standard Stock: Dissolve 10 mg of Impurity D Reference Standard in 100 mL Diluent.

Test Solution: Dissolve 20 mg of Estradiol Valerate API in 20 mL Diluent (1.0 mg/mL).
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Analytical Workflow Diagram
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Figure 2: Step-by-step analytical workflow for the quantification of Impurity D.

System Suitability Criteria
Resolution (

):

between Estradiol Valerate and Impurity D.

Note: Impurity D is more lipophilic due to the methyl group; expect it to elute after the API

peak (Relative Retention Time ~1.05 - 1.10).
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Tailing Factor:

.

RSD (n=6):

for replicate injections.

Toxicological & Regulatory Context
Structure-Activity Relationship (SAR)
The 4-methylation of the steroid A-ring is toxicologically significant.

Metabolic Blockade: In normal estradiol metabolism, hydroxylation occurs at C2 and C4 to

form catechol estrogens. The presence of a methyl group at C4 blocks the formation of 4-

hydroxyestradiol.

Genotoxicity Risk: While 4-hydroxyestradiol can be oxidized to quinones (DNA reactive), the

4-methyl analog prevents this specific pathway. However, alkylated steroids can exhibit

altered receptor binding profiles.

Classification: Treat as a standard organic impurity unless specific genotoxicity data dictates

otherwise.

Regulatory Limits (ICH Q3A R2)
Reporting Threshold: 0.05%

Identification Threshold: 0.10% (requires structural confirmation if exceeded).

Qualification Threshold: 0.15% (requires safety data if exceeded).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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